![molecular formula C10H16O3 B13617787 2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid](/img/structure/B13617787.png)
2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid
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Overview
Description
2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid is a carboxylic acid compound with the molecular formula C10H16O3 and a molecular weight of 184.23 g/mol . This compound is characterized by the presence of a cyclohexene ring substituted with a methyl group and a methoxyacetic acid moiety. It is primarily used for research purposes and is not intended for human use .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid can be achieved through various synthetic routes. One common method involves the reaction of 6-methylcyclohex-3-en-1-ol with methoxyacetic acid in the presence of a suitable catalyst. The reaction typically occurs under mild conditions, with the temperature maintained at around 50°C .
Industrial Production Methods
Industrial production of this compound often involves the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and recrystallization to purify the final product .
Chemical Reactions Analysis
Types of Reactions
2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of alcohols.
Substitution: Formation of substituted derivatives with various functional groups.
Scientific Research Applications
2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Comparison with Similar Compounds
Similar Compounds
Methoxyacetic acid: A derivative of acetic acid with a methoxy group, known for its reprotoxic potential.
Acetic acid: A simple carboxylic acid with widespread industrial and laboratory applications.
Uniqueness
2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid is unique due to its specific structural features, including the cyclohexene ring and methoxyacetic acid moiety.
Properties
Molecular Formula |
C10H16O3 |
---|---|
Molecular Weight |
184.23 g/mol |
IUPAC Name |
2-[(6-methylcyclohex-3-en-1-yl)methoxy]acetic acid |
InChI |
InChI=1S/C10H16O3/c1-8-4-2-3-5-9(8)6-13-7-10(11)12/h2-3,8-9H,4-7H2,1H3,(H,11,12) |
InChI Key |
OHHIBPNHYKUPMB-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC=CCC1COCC(=O)O |
Origin of Product |
United States |
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